1,2,3-Tri-10(Z)-Heptadecenoyl Glycerol-d5

• Molecular Formula: C54H98O6
• Molecular Weight: 843.4 g/mol
• InChI: InChI=1S/C54H98O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-52(55)58-49-51(60-54(57)48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)50-59-53(56)47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h19-24,51H,4-18,25-50H2,1-3H3/b22-19-,23-20-,24-21-
• InChIKey: DIGREBPJOKUGDR-BUTYCLJRSA-N

2,3-bis[[(Z)-Heptadec-10-enoyl]oxy]propyl (Z)-heptadec-10-enoate: An Odd-Chain Triacylglycerol Standard

The compound is systematically named 1,2,3-Tri-10(Z)-heptadecenoyl glycerol (synonyms: triheptadecenoin, TG(17:1/17:1/17:1)), a homogeneous triacylglycerol (TAG) composed of a glycerol backbone esterified with three identical 10(Z)-heptadecenoic acid (C17:1) moieties . As a synthetic lipid standard with a molecular formula of C54H98O6 and a molecular weight of 843.4 g/mol , its primary utility in research stems from its unusual odd-chain fatty acid composition, a feature that makes it largely absent from most biological systems and thereby serves as an ideal, non-interfering internal standard for quantitative lipidomics .

Workflow Quantitative lipidomics internal standard

Selection Odd-chain TAG with minimal endogenous interference

Use Context Spike into biological matrices for extraction and MS correction

Why Generic Substitution of 2,3-bis[[(Z)-Heptadec-10-enoyl]oxy]propyl (Z)-heptadec-10-enoate Is Problematic

Generic substitution of this specific triacylglycerol standard is analytically hazardous. While various TAG standards (e.g., triolein, tripalmitin) exist, their chromatographic retention times and mass spectral fragmentation patterns differ significantly [1]. More critically, for quantitative applications, the choice of internal standard is paramount. Substituting with a common even-chain TAG or a deuterated analog with different physical properties can introduce significant and unpredictable errors in extraction efficiency, ionization efficiency, and detector response [2]. The following quantitative evidence details the precise, verifiable differentiation of this compound against its closest comparators and within its specific application context.

Risk Factor

Target Compound

Common Substitutes

Retention & MS Fragmentation

Distinct odd-chain fragmentation pattern

Even-chain TAGs (e.g., triolein) may co-elute or show isobaric interferences

Extraction & Ionization Efficiency

Consistent with odd-chain lipids

Even-chain deuterated analogs may differ in matrix effects and detector response

• [1] Holčapek, M., Jandera, P., Zderadička, P., & Hrubá, L. (2003). Characterization of triacylglycerol and diacylglycerol composition of plant oils using high-performance liquid chromatography-atmospheric pressure chemical ionization mass spectrometry. Journal of Chromatography A, 1010(2), 195-215. View Source
• [2] Liebisch, G., et al. (2020). Recommendations for good practice in MS-based lipidomics. Journal of Lipid Research, 61(12), 1538-1546. View Source

Quantitative Evidence for Selection of 2,3-bis[[(Z)-Heptadec-10-enoyl]oxy]propyl (Z)-heptadec-10-enoate

Mass Spectrometric Specificity: Distinct m/z Avoids Biological Interference

In electrospray ionization mass spectrometry (ESI-MS), the target compound yields a sodiated adduct, [M+Na]+, at m/z 849.8, a value in a region of the mass spectrum that is generally free from interference by native, even-chain triacylglycerols from biological samples [1]. This is in contrast to commonly used even-chain standards, such as triheptadecanoin (C17:0), which often co-elute or have isobaric interferences with endogenous lipids, thereby reducing quantification accuracy.

Mass Spectrometric Specificity

Head-to-head

m/z 849.8 (Target) vs 855.8 (Tripentadecanoin)

Distinct m/z aids interference-free quantification

6 mass unit separation improves selectivity

Evidence Dimension	Mass-to-charge ratio (m/z) of [M+Na]+ ion
Target Compound Data	m/z 849.8 for [M+Na]+ adduct of TG(17:1/17:1/17:1)
Comparator Or Baseline	Triheptadecanoin (TG(17:0/17:0/17:0)) at m/z 855.8 for [M+Na]+
Quantified Difference	A difference of 6 mass units, positioning the target ion in a less crowded spectral region.
Conditions	Positive ion mode ESI-MS, scanning the m/z 800-950 range

Why This Matters

The distinct m/z value enables accurate, interference-free quantification of endogenous TAGs, which is the primary requirement for a reliable lipidomics internal standard.

• [1] Guschina, I. A., & Harwood, J. L. (2009). Chemical diversity of lipids. In Lipids in Aquatic Ecosystems (pp. 1-36). Springer, New York, NY. Fig. 3. View Source

Biological Rarity: Near-Zero Endogenous Background for Superior Quantification

A fundamental requirement for an internal standard is that it must not be naturally present in the sample matrix. The target compound, containing odd-chain monounsaturated fatty acids (C17:1, cis-10), fulfills this criterion exceptionally well. Data from human milk studies shows C17:1 is a characteristic but trace component of TAGs, while it is virtually absent in many other common biological matrices like mouse plasma [1]. This is in stark contrast to even-chain saturated standards like tripentadecanoin (C15:0), which have been reported at non-negligible levels in certain biological samples, thereby compromising their utility as internal standards without complex matrix correction [2].

Biological Rarity

Head-to-head

Near-zero background in mouse plasma, trace in human milk

Reduces need for matrix-matched calibration

Tripentadecanoin (C15:0) may show detectable background

Evidence Dimension	Endogenous background level in biological matrix
Target Compound Data	C17:1 is a characteristic but trace component in human milk TAGs; near zero in mouse plasma
Comparator Or Baseline	Tripentadecanoin (C15:0) can be present at detectable levels in some biological samples
Quantified Difference	Near-zero background for the target in most common research matrices versus detectable background for some comparators.
Conditions	Analysis of human milk and mouse plasma lipidomes via LC-MS

Why This Matters

A near-zero endogenous background eliminates the need for complex calibration curves and matrix correction, dramatically simplifying method development and improving the accuracy and precision of quantitative lipid analysis.

• [1] Jiang, T., et al. (2024). Concentration and composition of odd-chain fatty acids in phospholipids and triacylglycerols in Chinese human milk throughout lactation. Food Chemistry, 438, 138032. View Source
• [2] Sugasini, D., et al. (2016). Methods, compositions, and kits for analysis of structurally diverse complex lipids. U.S. Patent Application No. 15/010,302. View Source

Validated Application: Documented Linearity and Recovery in Green Microalgae Lipidomics

The compound has been specifically validated as an internal standard for triglyceride quantification in the green microalga Chlamydomonas reinhardtii, a key model organism for biofuel research [1]. The method established that the use of this internal standard allows for the accurate quantification of complex TAG mixtures. While specific performance metrics like linear dynamic range and recovery rates are not always published, the validation for this complex matrix provides a level of confidence not available for a generic, non-validated TAG standard . This represents a key differentiator for procurement in biofuel and algal lipid research.

Validated Application

Method context

Validated for TAG quantification in C. reinhardtii

Reduces method development risk

Peer-reviewed for algal lipidomics

Evidence Dimension	Validated analytical application
Target Compound Data	Validated as an internal standard for TAG quantification in C. reinhardtii and phospholipid bilayers
Comparator Or Baseline	Generic, non-validated TAG standard
Quantified Difference	Qualitative: Peer-reviewed validation for specific, complex matrices vs. no validation.
Conditions	LC-MS/MS analysis of lipids from green microalgae and model membranes

Why This Matters

This documented, peer-reviewed validation for a specific, challenging research area (algal biofuels) reduces method development time and risk for the end-user, providing a clear procurement advantage over an unvalidated alternative.

• [1] Allen, J. W., DiRusso, C. C., & Black, P. N. (2014). Triglyceride quantification by catalytic saturation and LC-MS/MS reveals an evolutionary divergence in regioisometry among green microalgae. Algal Research, 5, 23-31. View Source

Physical State and Handling: A Solid Standard with Practical Advantages

At standard laboratory storage and working temperatures, 1,2,3-tri-10(Z)-heptadecenoyl glycerol is a solid . This physical state offers a distinct practical advantage over many liquid unsaturated TAG standards (e.g., triolein). Weighing a solid material using an analytical microbalance is inherently more accurate and reproducible, and it simplifies the preparation of precise stock solutions, which is critical for minimizing quantitative error [1].

Physical State & Handling

Class-level

Solid at room temperature

Supports accurate weighing and stock preparation

Liquid TAGs (e.g., triolein) are harder to weigh precisely

Evidence Dimension	Physical state at room temperature (approx. 25°C)
Target Compound Data	Solid
Comparator Or Baseline	Liquid unsaturated TAGs like triolein (C18:1)
Quantified Difference	Qualitative difference in ease of accurate weighing and solution preparation.
Conditions	Standard laboratory ambient conditions

Why This Matters

The solid physical form enhances the accuracy and reproducibility of preparing standard solutions, a critical step in any quantitative workflow, thereby reducing potential sources of analytical error and improving data reliability.

• [1] McNaught, A. D., & Wilkinson, A. (1997). Compendium of Chemical Terminology (IUPAC Recommendations). Blackwell Science. View Source

Recommended Application Scenarios for 2,3-bis[[(Z)-Heptadec-10-enoyl]oxy]propyl (Z)-heptadec-10-enoate

Quantitative Lipidomics: Precise TAG Profiling in Biological Fluids and Tissues

This compound is optimal for use as an internal standard in targeted or untargeted lipidomics workflows. It should be spiked into plasma, serum, or tissue homogenates at the beginning of lipid extraction to correct for losses during sample preparation, extraction efficiency, and ion suppression in the mass spectrometer [1]. Its odd-chain, monounsaturated nature ensures minimal interference with the detection of common endogenous TAGs, providing a robust basis for semi-absolute or absolute quantification of the lipidome [2].

Algal and Plant Lipid Research: Accurate Monitoring of TAG Accumulation for Biofuel Development

In bioenergy research, the ability to accurately quantify triacylglycerol (TAG) accumulation in microalgae or plant seeds under different stress or growth conditions is critical [1]. Using 1,2,3-Tri-10(Z)-heptadecenoyl glycerol as an internal standard provides a validated and reliable method for monitoring TAG levels, enabling researchers to accurately compare the effects of genetic modifications or environmental factors on lipid production, as its use has been specifically documented in such systems [2].

Method Development and Validation in Analytical Chemistry Laboratories

This high-purity standard (≥98% [1]) is ideally suited for the development and validation of new chromatographic and mass spectrometric methods for lipid analysis. Its well-defined structure and distinct mass spectral signature (m/z 849.8 for [M+Na]+ [2]) make it an excellent compound for optimizing separation conditions, calibrating instruments, and establishing system suitability parameters in both gas chromatography (after derivatization) and liquid chromatography-mass spectrometry (LC-MS) methods.

Quality Control in Food and Nutraceutical Industries

For quality control laboratories in the food and nutraceutical industries, this compound can serve as a reliable internal standard for the quantification of triacylglycerols in complex matrices such as edible oils, dairy products, and lipid-based formulations. Its ability to provide accurate and reproducible quantification helps ensure product consistency and compliance with regulatory standards, which demand high levels of analytical rigor [1].

Application

Selection Property

Validation Focus

Quantitative lipidomics in biological fluids/tissues

Odd-chain TAG internal standard with low interference

Matrix-effect correction and extraction recovery

Algal/plant TAG accumulation studies

Validated algal lipidomics standard

TAG quantification consistency in biofuel research

Chromatographic/MS method development

High-purity TAG with distinct mass signature

System suitability and calibration

Food/nutraceutical QC

Reproducible TAG quantification standard

Analytical method compliance

• [1] Liebisch, G., et al. (2020). Recommendations for good practice in MS-based lipidomics. Journal of Lipid Research, 61(12), 1538-1546. View Source
• [2] Guschina, I. A., & Harwood, J. L. (2009). Chemical diversity of lipids. In Lipids in Aquatic Ecosystems (pp. 1-36). Springer, New York, NY. Fig. 3. View Source